Fluvirucin B2

• Molecular Formula: C25H48N2O5
• Molecular Weight: 456.7 g/mol
• IUPAC Name: 10-[(2R,3R,4R,5R,6S)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-3,7,11-triethyl-azacyclotetradecan-2-one
• InChI: InChI=1S/C25H48N2O5/c1-5-17-10-8-11-19(7-3)24(30)27-15-9-12-18(6-2)20(14-13-17)32-25-23(29)21(26)22(28)16(4)31-25/h16-23,25,28-29H,5-15,26H2,1-4H3,(H,27,30)/t16-,17?,18?,19?,20?,21+,22-,23+,25-/m0/s1
• InChI Key: RSMFLBIGOXZFRL-ADTGDHJBSA-N
• Isomeric SMILES: CCC1CCCC(C(=O)NCCCC(C(CC1)O[C@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)C)O)N)O)CC)CC
• Canonical SMILES: CCC1CCCC(C(=O)NCCCC(C(CC1)OC2C(C(C(C(O2)C)O)N)O)CC)CC
• synonyms: fluvirucin B2

Description

Fluvirucin B2 is a natural product found in Actinomyces with data available.

Scientific Research Applications

Biosynthetic Pathway and Enzymatic Activity

• Fluvirucin B2, a 14-membered macrolactam polyketide, exhibits antifungal and antivirus activities. Its biosynthetic gene cluster, identified in Actinomadura fulva subsp. indica ATCC 53714, includes polyketide synthases and β-amino acid-carrying enzymes. The adenylation enzyme FlvN, crucial for β-amino acid substrate incorporation, shows a strong preference for l-aspartate, influencing the biosynthesis of this compound (Miyanaga et al., 2016).

Polyketide Synthase in Fluvirucin B1 Biosynthesis

• Fluvirucin B1's polyketide synthase, related to this compound, was analyzed in Actinomadura vulgaris. This synthase plays a key role in the production of fluvirucin B1, a compound similar to B2, showing activity against infectious fungi and influenza A (Lin et al., 2013).

Antifungal Macrolactams from Marine-Derived Actinomycete

• New macrolactams, fluvirucins B7–B10, were isolated from a marine-derived actinomycete, highlighting the diversity and potential of fluvirucins, including B2, in antifungal applications. These compounds enriched the N-acetylated derivatives of fluvirucins, offering insights into fluvirucin polyketide biosynthesis (Yu et al., 2022).

Synthetic Approaches to Fluvirucins

• A route to synthesize fluvirucins B2-B5 was developed, showcasing an efficient approach to create the common aglycon of these compounds. This synthesis is crucial for understanding and utilizing this compound's structural and functional properties (Llàcer et al., 2009).

Anthelmintic Properties of Fluvirucin Macrolactams

• Macrolactams including fluvirucin B1 and B3, related to B2, showed anthelmintic activity against Haemonchus contortus larvae, suggesting potential applications of this compound in this area. This research broadens the scope of fluvirucins' biomedical applications (Ayers et al., 2008).

Isolation of New Macrolactam Fluvirucin B6

• Fluvirucin B6, a new 14-membered macrolactam, was isolated from Nocardiopsis sp., indicating the potential for discovering new variants of fluvirucin, like B2, with distinct biological activities (Leutou et al., 2018).

Review of Fluvirucins: Synthesis and Biosynthesis

• A comprehensive review of fluvirucins, including their isolation, biological activities, biosynthesis, and synthesis, provides a broad understanding of compounds like this compound. This review covers the synthesis of fluvirucins and their aglycons, emphasizing synthetic strategies and stereochemical aspects (Amat et al., 2016).